Cas no 39751-84-3 (5-(2-Bromophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Bromophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 39751-84-3
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• MDL: MFCD00617773
• CID: 866956
• PubChem ID: 820004
• Update Time: 2025-09-28

5-(2-Bromophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 5-(2-bromophenyl)-
• 5-(2-bromophenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(2-BROMO-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• MLS-0085496.0001
• AKOS000295717
• STK744332
• SCHEMBL10100721
• BDBM46605
• 5-(2-bromophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CS-0269550
• KSC-10-48
• cid_820004
• BDBM50569308
• CHEMBL1447470
• AG-690/36333028
• AB00084170-01
• 5-(2-bromophenyl)-4H-1,2,4-triazole-3-thiol
• 5-(2-bromophenyl)-2,3-dihydro-1H-1,2,4-triazole-3-thione
• HMS2500A09
• MFCD00617773
• AKOS023384959
• MLS000526180
• AKOS000348033
• Z221604424
• 39751-84-3
• EN300-06054
• KUC104347N
• DTXSID90356149
• G31609
• 5-(2-bromophenyl)-1H-1,2,4-triazole-3-thiol
• SMR000116654
• 5-(2-Bromophenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00617773
• Inchi： 1S/C8H6BrN3S/c9-6-4-2-1-3-5(6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13)
• InChI Key： SVLYSRWJOIGDAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(NN1)=S

Computed Properties

• Exact Mass: 254.94668
• Monoisotopic Mass: 254.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 325.6°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.775
• PSA: 36.42